Cas no 2138203-98-0 (1,3-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-5-ol)

• Product Name: 1,3-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-5-ol
• CAS No: 2138203-98-0
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 6018879
• PubChem ID: 165457351
• Update Time: 2025-06-13

1,3-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 2138203-98-0
• EN300-713319
• 1,3-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-5-ol

• Inchi： 1S/C9H10N2OS/c1-6-8(7-4-3-5-13-7)9(12)11(2)10-6/h3-5,10H,1-2H3
• InChI Key： SCNKGLAIKCLQJM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(N(C)NC=1C)=O

Computed Properties

• Exact Mass: 194.05138412g/mol
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 60.6Ų

Additional information on 1,3-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-5-ol

Comprehensive Overview of 1,3-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-5-ol (CAS No. 2138203-98-0): Properties, Applications, and Industry Insights

The compound 1,3-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-5-ol (CAS No. 2138203-98-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique structural features combining a pyrazole core and a thiophene moiety, this compound exhibits versatile chemical properties, making it a subject of interest for drug discovery and functional material development. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given the prevalence of pyrazole derivatives in medicinal chemistry.

In recent years, the scientific community has shown growing interest in thiophene-containing compounds due to their electronic properties and biological activities. The incorporation of a thiophene ring in 1,3-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-5-ol enhances its π-conjugation system, which is valuable for applications in organic electronics and optoelectronics. This aligns with current trends in sustainable energy solutions, where researchers are exploring novel organic semiconductors for solar cells and OLED technologies.

The pharmaceutical potential of pyrazol-5-ol derivatives has been extensively studied, with many showing anti-inflammatory, antimicrobial, and anticancer activities. While 2138203-98-0 itself may not be a final drug candidate, its structural framework serves as an important intermediate in the synthesis of more complex therapeutic agents. The presence of both hydrogen bond donor (-OH) and acceptor sites in its molecular structure makes it particularly interesting for molecular recognition studies and drug-target interactions.

From a synthetic chemistry perspective, 1,3-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-5-ol offers multiple sites for further functionalization. The methyl groups at positions 1 and 3 provide steric control, while the thiophene ring allows for various electrophilic substitution reactions. This versatility has led to its use in combinatorial chemistry approaches, where researchers rapidly generate diverse molecular libraries for high-throughput screening.

Recent publications have highlighted the growing importance of heterocyclic compounds in addressing modern healthcare challenges. As antibiotic resistance becomes a global concern, compounds like 2138203-98-0 are being investigated for their potential to serve as scaffolds for new antimicrobial agents. Its balanced lipophilicity, influenced by both the thiophene and pyrazole components, makes it particularly interesting for drug design targeting membrane-associated proteins.

In material science applications, the electronic properties of thiophene-pyrazole hybrids have shown promise in organic field-effect transistors (OFETs) and photovoltaic devices. The compound's ability to participate in π-π stacking interactions while maintaining good solubility in organic solvents makes it attractive for solution-processable electronic materials. These characteristics align with industry demands for more efficient and environmentally friendly electronic components.

Quality control and analytical characterization of 1,3-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-5-ol typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The CAS registry system provides a unique identifier (2138203-98-0) that facilitates precise tracking of research findings and commercial transactions involving this compound. Proper characterization is essential given the increasing regulatory requirements for chemical substances in various industries.

As research into sustainable chemistry intensifies, the synthetic pathways for producing pyrazole-thiophene conjugates like 2138203-98-0 are being optimized for greener processes. This includes exploring catalytic methods, solvent-free reactions, and energy-efficient purification techniques. Such developments not only improve the environmental profile of chemical production but also reduce costs, making these compounds more accessible for various applications.

The future research directions for 1,3-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-5-ol may include detailed structure-activity relationship studies, exploration of its coordination chemistry with metal ions, and investigation of its behavior in supramolecular assemblies. With the growing integration of artificial intelligence in chemical research, computational predictions about its properties and potential applications are likely to guide experimental work in the coming years.

For researchers and industry professionals seeking information about CAS 2138203-98-0, it's important to consult reliable chemical databases and scientific literature. The compound's unique combination of pyrazole and thiophene functionalities continues to inspire innovative applications across multiple disciplines, from medicinal chemistry to advanced materials engineering.